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Compound of Interest

Compound Name: A 80556

Cat. No.: B1666411 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical compounds is paramount. This document provides crucial safety and

logistical information for the compound A-80556 (PubChem CID: 3081065), including personal

protective equipment (PPE) guidelines, operational procedures, and disposal plans.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific GHS classification data for A-80556 is not publicly available, it is imperative to

treat this compound with a high degree of caution, as is best practice for any novel research

chemical. The following PPE is recommended as a minimum standard for handling A-80556 in

a laboratory setting.

Table 1: Recommended Personal Protective Equipment for Handling A-80556
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PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile,

neoprene).

Body Protection A lab coat or chemical-resistant apron.

Respiratory

Use in a well-ventilated area. If aerosolization is

possible or if working with powders, a properly

fitted respirator (e.g., N95 or higher) may be

necessary.

Operational Plan for Safe Handling
A systematic approach to handling A-80556 will minimize exposure risks and ensure the

integrity of your experiments.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. The container should be tightly sealed.

Preparation and Use
Engineering Controls: All work with A-80556 should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Weighing: If handling a solid form, weigh the compound in a fume hood or a ventilated

balance enclosure.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

First Aid and Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of an exposure, immediate and appropriate action is critical.

Table 2: First Aid Measures for A-80556 Exposure

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do so. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them 1-2 glasses of water to drink. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.

Disposal Plan
Proper disposal of A-80556 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization: All waste containing A-80556 should be treated as hazardous

waste.

Collection: Collect waste in designated, properly labeled, and sealed containers.

Disposal: Dispose of the hazardous waste through a licensed and certified environmental

disposal service, in accordance with all local, state, and federal regulations. Do not dispose

of A-80556 down the drain or in the regular trash.
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Experimental Workflow
While specific experimental protocols for A-80556 are not widely published, a general workflow

for screening a novel compound in a drug discovery context is presented below. This workflow

illustrates the logical progression from initial compound handling to biological assessment.
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Fig. 1: General experimental workflow for in vitro compound screening.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling A-
80556]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666411#personal-protective-equipment-for-
handling-a-80556]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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